Cas no 921536-27-8 (2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide)

• Product Name: 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide
• CAS No: 921536-27-8
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5906358
• PubChem ID: 41342451
• Update Time: 2025-10-29

2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-ethoxy-N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-5-methyl-
• 921536-27-8
• 2-ethoxy-N-(1-ethyl-2-oxoindolin-5-yl)-5-methylbenzenesulfonamide
• F2256-0060
• SR-01000911425-1
• 2-ethoxy-N-(1-ethyl-2-oxo-3H-indol-5-yl)-5-methylbenzenesulfonamide
• 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide
• SR-01000911425
• AKOS024631958

• Inchi： 1S/C19H22N2O4S/c1-4-21-16-8-7-15(11-14(16)12-19(21)22)20-26(23,24)18-10-13(3)6-9-17(18)25-5-2/h6-11,20H,4-5,12H2,1-3H3
• InChI Key： HMNNIMYWOMBQEJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3CC)(=O)=O)=CC(C)=CC=C1OCC

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide

Comprehensive Overview of 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide (CAS No. 921536-27-8)

The compound 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide (CAS No. 921536-27-8) is a sulfonamide derivative with a unique molecular structure that combines an indole core with a benzene sulfonamide moiety. This structure imparts significant potential in various pharmaceutical and biochemical applications. The presence of the ethoxy and methyl groups enhances its solubility and bioavailability, making it a subject of interest in drug discovery and medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by the potential of CAS No. 921536-27-8 in addressing inflammatory pathways and oxidative stress, which are hot topics in neurodegenerative disease research. Its indole scaffold is also being explored for its role in cancer therapy, as indole derivatives are known to interact with tumor suppressor proteins.

The synthesis of 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and alkylation, which are critical for achieving high purity and yield. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its structural integrity. This compound's stability under various pH conditions makes it suitable for further in vitro and in vivo studies.

From an industrial perspective, CAS No. 921536-27-8 is gaining traction in the fine chemicals market, where it is used as an intermediate for high-value pharmaceuticals. Its low toxicity profile and biocompatibility align with the growing emphasis on green chemistry and sustainable synthesis. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of research institutions and biotech startups.

One of the most frequently asked questions about 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-5-methylbenzene-1-sulfonamide is its potential role in personalized medicine. Given its target specificity, it could be tailored for individualized treatment plans, a trend dominating healthcare innovation. Additionally, its mechanism of action is being studied in the context of autoimmune diseases, another area of high interest in biomedical research.

In conclusion, CAS No. 921536-27-8 represents a promising candidate for future therapeutic development. Its unique chemical properties and broad applicability make it a standout in the realm of sulfonamide chemistry. As research progresses, this compound is likely to play a pivotal role in advancing precision medicine and next-generation drug design.